Cas no 125552-56-9 (tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate
• CAS No: 125552-56-9
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• MDL: MFCD29047251
• CID: 1221771
• PubChem ID: 14041198
• Update Time: 2025-10-30

tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-azido-, 1,1-dimethylethyl ester, (3S)-
• N- (tert-butoxy carbonyl)-3S-azido pyrrolidine
• N-BOC-3(R)-AZIDOPYRROLIDINE(INVERTED)
• tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate
• (3S)-1-Boc-3-azido-pyrrolidine
• 1,1-Dimethylethyl (3S)-3-azidopyrrolidine-1-carboxylate
• SCHEMBL13539594
• EN300-246279
• 125552-56-9
• BRNQETRAMMATCR-ZETCQYMHSA-N
• F80798

• MDL： MFCD29047251
• Inchi： 1S/C9H16N4O2/c1-9(2,3)15-8(14)13-5-4-7(6-13)11-12-10/h7H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： BRNQETRAMMATCR-ZETCQYMHSA-N
• SMILES： O(C(N1CC[C@@H](C1)N=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.12700
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• PSA: 79.29000
• LogP: 1.69676

Additional information on tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate

Recent Advances in the Application of tert-Butyl (3S)-3-Azidopyrrolidine-1-carboxylate (CAS: 125552-56-9) in Chemical Biology and Drug Discovery

The compound tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate (CAS: 125552-56-9) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This chiral azido-pyrrolidine derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the development of protease inhibitors, peptidomimetics, and click chemistry-based probes. Recent studies have highlighted its role in facilitating efficient bioconjugation and enabling the rapid assembly of complex molecular architectures.

One of the most notable advancements involves the use of this compound in the synthesis of novel HIV-1 protease inhibitors. Researchers have demonstrated that the azido group at the 3-position of the pyrrolidine ring allows for selective modification through copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid generation of diverse inhibitor libraries. A 2023 study published in the Journal of Medicinal Chemistry reported a 40% improvement in inhibitory potency against drug-resistant HIV strains when using derivatives synthesized from this intermediate.

In the field of targeted drug delivery, tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate has shown promise as a linker molecule for antibody-drug conjugates (ADCs). Its stability under physiological conditions and selective reactivity make it particularly suitable for constructing stable payload-linker systems. Recent preclinical data presented at the 2024 American Chemical Society meeting demonstrated that ADC candidates incorporating this linker exhibited superior serum stability (>90% intact after 72 hours) compared to conventional maleimide-based linkers.

The compound's application in proteolysis-targeting chimeras (PROTACs) has also seen significant progress. A 2024 Nature Chemical Biology publication detailed its use in constructing heterobifunctional molecules that effectively degrade oncogenic proteins. The researchers noted that the stereochemical purity (>99% ee) of commercially available (3S)-configured material was critical for maintaining the structural integrity of these complex degraders.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the scalability of producing this intermediate. A green chemistry approach developed in 2023 achieved an 85% yield while reducing organic solvent use by 60% compared to traditional routes. These advances address previous challenges in large-scale production, making the compound more accessible for drug discovery programs.

Looking forward, the unique structural features of tert-butyl (3S)-3-azidopyrrolidine-1-carboxylate position it as a key building block for next-generation therapeutics. Ongoing research explores its potential in covalent inhibitor design and as a component of bioorthogonal labeling systems for live-cell imaging. The compound's combination of synthetic versatility and biological relevance ensures its continued importance in bridging chemical synthesis with biomedical applications.